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Compound of Interest

Compound Name:
7-Chloroisoquinoline-1-

carbaldehyde

CAS No.: 31181-35-8

Cat. No.: B1380692

Get Quote

7-Chloroisoquinoline-1-carbaldehyde (CAS: 31181-35-8) is a highly reactive, halogenated

N-heterocyclic building block frequently utilized in advanced drug discovery and synthetic

medicinal chemistry. The presence of both a chlorinated isoquinoline core and an electrophilic

carbaldehyde group presents dual hazards: severe irritation and sensitization from the

aldehyde moiety, coupled with potential systemic toxicity from the halogenated heterocycle.

This guide provides researchers and safety professionals with an authoritative, self-validating

operational plan for handling this compound, ensuring that your laboratory moves beyond basic

compliance to achieve absolute operational safety.

Chemical Hazard Profile & Causality (The "Why")
Before selecting Personal Protective Equipment (PPE), a rigorous hazard assessment is

required by [1]. Understanding the molecular behavior of 7-Chloroisoquinoline-1-
carbaldehyde dictates our safety protocols:
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The Carbaldehyde Moiety: Aldehydes are potent electrophiles that readily cross-link with

proteins in the skin and respiratory tract, causing contact dermatitis and respiratory

sensitization. Standard nitrile gloves degrade or swell rapidly when exposed to concentrated

aldehydes.

The Chloroisoquinoline Core: Halogenated aromatics are lipophilic and can penetrate

biological membranes. If dissolved in organic solvents (e.g., DMSO, dichloromethane) during

synthesis, the skin-absorption rate of this compound increases exponentially, necessitating

impermeable barriers.

Mandatory PPE Matrix
To mitigate these specific molecular hazards, the following PPE matrix must be strictly adhered

to. We prioritize materials based on chemical kinetics and permeation data rather than generic

lab standards.
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PPE Category Specification
Scientific Rationale
(Causality)

Validation Standard

Hand Protection Butyl Rubber (>14 mil)

Dense molecular

structure prevents

permeation of

electrophilic

carbaldehyde groups

far better than nitrile .

EN 374 / ASTM F739

Eye Protection
Indirect-vented

Goggles

Prevents vapor

accumulation while

blocking splashes of

reactive halogenated

organics.

ANSI Z87.1

Body Protection
Flame-Resistant Lab

Coat

Halogenated

heterocycles are often

handled alongside

highly flammable

organic extraction

solvents.

NFPA 2112

Respiratory
ASHRAE 110 Fume

Hood

Ensures zero tracer

gas leakage; face

velocity alone cannot

guarantee vapor

containment .

ASHRAE 110-2016

Operational Workflow & Handling Protocol
A self-validating protocol ensures that safety is actively confirmed at every step, rather than

assumed.

Step 1: Pre-Operation Fume Hood Validation Do not rely solely on the fume hood's digital face

velocity monitor. While a face velocity of 80–100 FPM is standard, airflow turbulence can still

cause exposure.
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Self-Validation: Tape a small strip of a Kimwipe to the bottom of the sash. If it pulls steadily

inward without fluttering outward, directional airflow is confirmed. Ensure the sash is

positioned at or below the certified operating height (usually 18 inches).

Step 2: PPE Donning Sequence

Inspect butyl rubber gloves for micro-punctures by trapping air inside the glove and rolling

the cuff tightly to check for deflation.

Don the lab coat and secure all buttons to the neck.

Don indirect-vented goggles. (Standard safety glasses are insufficient due to the vapor

hazard of aldehydes).

Step 3: Material Handling & Weighing

Place the sealed chemical bottle, an analytical balance, and a secondary containment tray

inside the fume hood.

Use a static-dissipative spatula to weigh the solid. 7-Chloroisoquinoline-1-carbaldehyde
powders can generate static charge; neutralizing the charge prevents the aerosolization of

toxic dust into the researcher's breathing zone.

Step 4: Post-Operation Doffing

Seal the chemical container and wipe the exterior with a solvent-dampened wipe (e.g.,

ethanol) before removing it from the hood.

Doff gloves inside-out to trap residual chemical dust, disposing of them immediately in solid

hazardous waste.
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Figure 1: Step-by-step operational workflow and self-validation loop for chemical handling.

Emergency Response & Spill Management
Aldehyde spills require immediate containment to prevent severe respiratory hazards. The

following protocol aligns with the National Research Council's Prudent Practices in the

Laboratory.

Step 1: Assessment and Evacuation
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Minor Spill (< 50 mg/mL): Can be managed locally by the researcher using a spill kit.

Major Spill (> 50 mg/mL or outside the fume hood): Evacuate the laboratory immediately,

close the doors to isolate the HVAC zone, and contact Environmental Health and Safety

(EHS).

Step 2: Containment (Minor Spill)

Do not sweep dry powders, as the mechanical action aerosolizes the reactive aldehyde.

Cover the spill with an inert, damp absorbent material (e.g., vermiculite dampened with water

or a weak sodium bisulfite solution, which chemically neutralizes the aldehyde via adduct

formation).

Step 3: Collection and Decontamination

Use a plastic scoop (never metal, to avoid sparks if flammable solvents are present) to

collect the absorbent.

Wash the spill area with soap and water. Crucial Causality: Do not use ammonia-based

cleaners, as ammonia reacts violently with aldehydes to form toxic imines (Schiff bases).
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Figure 2: Decision tree and containment protocol for 7-Chloroisoquinoline-1-carbaldehyde
spills.

Disposal Plan
Improper disposal of halogenated compounds leads to environmental toxicity and dangerous

chemical incompatibilities.
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Segregation: 7-Chloroisoquinoline-1-carbaldehyde and any contaminated consumables

(gloves, Kimwipes) must be strictly segregated into "Halogenated Organic Waste."

Incompatibility Warning: Never mix aldehyde waste with oxidizing acids (e.g., nitric acid) or

strong bases. This combination can trigger rapid exothermic polymerization or explosive

degradation.

Labeling: Clearly label the waste container with the full chemical name (no abbreviations),

CAS number (31181-35-8), and the primary GHS hazards (Toxic, Irritant, Environmental

Hazard).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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